![molecular formula C11H17Br2NO2 B3041496 Tert-butyl 4-(dibromomethylene)piperidine-1-carboxylate CAS No. 305794-65-4](/img/structure/B3041496.png)
Tert-butyl 4-(dibromomethylene)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(dibromomethylene)piperidine-1-carboxylate is a chemical compound that serves as an intermediate in the synthesis of various biologically active compounds. While the provided papers do not directly discuss this exact compound, they do provide insights into similar tert-butyl piperidine-1-carboxylate derivatives, which are important intermediates in pharmaceutical research and development.
Synthesis Analysis
The synthesis of tert-butyl piperidine-1-carboxylate derivatives typically involves multi-step reactions starting from commercially available materials. For instance, tert-butyl-4-hydroxypiperdine-1-carboxylate is used as a starting material for the synthesis of a boron-containing derivative, which is an intermediate in the production of crizotinib, a drug used to treat certain types of lung cancer . Another derivative was synthesized from piperidin-4-ylmethanol through a series of reactions including nucleophilic substitution, oxidation, halogenation, and elimination, yielding a high total yield of 71.4% . These methods demonstrate the versatility and efficiency of synthesizing tert-butyl piperidine-1-carboxylate derivatives.
Molecular Structure Analysis
The molecular structures of tert-butyl piperidine-1-carboxylate derivatives are confirmed using various spectroscopic techniques such as MS, 1H NMR, 13C NMR, and FT-IR . X-ray diffraction (XRD) is also commonly used to evaluate the crystal structure of these compounds . Density functional theory (DFT) calculations are performed to optimize the molecular structure and compare it with experimental data, ensuring the accuracy of the structural determination .
Chemical Reactions Analysis
The tert-butyl piperidine-1-carboxylate derivatives participate in various chemical reactions, serving as intermediates for the synthesis of biologically active molecules. For example, they are used in the synthesis of anticancer drugs , benzimidazole compounds , and nociceptin antagonists . These reactions often involve condensation, amination, and other transformations that are key to constructing complex molecules with potential therapeutic applications.
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl piperidine-1-carboxylate derivatives are characterized by their solubility, thermal stability, and molecular interactions. These compounds are generally noncrystalline and exhibit good solubility in polar solvents, which is advantageous for pharmaceutical formulations . They also show high thermal stability, with glass transition temperatures often above 200°C and significant resistance to thermal degradation . Intermolecular interactions such as hydrogen bonding and π-π stacking contribute to the stability and three-dimensional architecture of these molecules .
Scientific Research Applications
Synthesis and Intermediate Applications
Tert-butyl 4-(dibromomethylene)piperidine-1-carboxylate serves as a significant intermediate in the synthesis of various biologically active compounds. For instance, its derivative, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, is crucial in the production of crizotinib, a therapy for certain cancers. This derivative is synthesized through multi-step processes involving tert-butyl-4-hydroxypiperdine-1-carboxylate as the starting material, with a total yield of 49.9% (Kong et al., 2016).
Another derivative, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, is key in synthesizing Vandetanib, a drug used for treating certain types of cancer. This compound is produced from piperidin-4-ylmethanol through steps including acylation, sulfonation, and substitution, achieving a total yield of 20.2% (Wang et al., 2015).
X-ray Studies and Molecular Structure Analysis
The compound has been subject to X-ray studies to understand its structural properties. For example, tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, a related compound, was analyzed using X-ray crystallography, revealing insights into its molecular packing and hydrogen bonding patterns (Didierjean et al., 2004).
Synthesis of Diverse Piperidine Derivatives
Tert-butyl 4-oxopiperidine-1-carboxylate has been utilized to synthesize a range of piperidine derivatives. The reaction of this compound with BuLi and subsequent treatments lead to the formation of diverse derivatives, which are promising synthons for preparing various piperidine-based compounds (Moskalenko & Boev, 2014).
Contribution to Small Molecule Anticancer Drugs
A rapid and high yield synthetic method for tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate has been established. This intermediate is important for small molecule anticancer drugs, with a high yield of up to 71.4% (Zhang et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
The potential applications and future directions for this compound would largely depend on its physical and chemical properties, which in turn depend on its specific structure and functional groups. It could potentially be used in various fields such as medicinal chemistry, materials science, or synthetic chemistry .
properties
IUPAC Name |
tert-butyl 4-(dibromomethylidene)piperidine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17Br2NO2/c1-11(2,3)16-10(15)14-6-4-8(5-7-14)9(12)13/h4-7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONBATUJIBQTLGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=C(Br)Br)CC1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Br2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.